Cas no 2228483-33-6 (1-1-(1-methyl-1H-indol-2-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-methyl-1H-indol-2-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228483-33-6
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5888863
• PubChem ID: 165974082
• Update Time: 2025-09-19

1-1-(1-methyl-1H-indol-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methyl-1H-indol-2-yl)cyclopropylcyclopropan-1-amine
• 2228483-33-6
• 1-[1-(1-methyl-1H-indol-2-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1738403

• Inchi： 1S/C15H18N2/c1-17-12-5-3-2-4-11(12)10-13(17)14(6-7-14)15(16)8-9-15/h2-5,10H,6-9,16H2,1H3
• InChI Key： WVUWAYSNWVWUIK-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2=CC3C=CC=CC=3N2C)CC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Additional information on 1-1-(1-methyl-1H-indol-2-yl)cyclopropylcyclopropan-1-amine

Compound CAS No 2228483-33-6: 1-(1-Methyl-1H-indol-2-yl)cyclopropylcyclopropan-1-amine

Compound CAS No 2228483-33-6, also known as 1-(1-methyl-1H-indol-2-yl)cyclopropylcyclopropan-1-amine, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which incorporates a cyclopropane ring system and an indole moiety, both of which contribute to its intriguing chemical properties and potential applications in drug discovery.

The molecular structure of 1-(1-methyl-1H-indol-2-yl)cyclopropylcyclopropan-1-amine is notable for its compact and strained cyclopropane rings, which are known to exhibit unusual reactivity and stability compared to other hydrocarbons. The indole group, on the other hand, is a heterocyclic aromatic system that is commonly found in many bioactive compounds, including alkaloids and pharmaceutical agents. The combination of these two structural elements makes this compound a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have focused on the synthesis and characterization of CAS No 2228483-33-6, with researchers employing advanced synthetic techniques to optimize its production. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the complex carbon framework of this compound. Additionally, computational chemistry methods have been employed to predict the electronic properties and reactivity of this compound, providing valuable insights into its potential applications.

In terms of biological activity, 1-(1-methyl-1H-indol-2-yl)cyclopropylcyclopropane amine has shown promise in preliminary assays targeting various enzyme systems and cellular pathways. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, making it a potential lead compound for the development of kinase inhibitors. Furthermore, its unique structure suggests that it may exhibit selectivity towards specific biological targets, which is a desirable trait in drug design.

The synthesis of CAS No 2228483-33-based compounds has also been explored in the context of material science, where cyclopropane-containing materials are being investigated for their potential use in advanced polymers and nanomaterials. The strained nature of the cyclopropane rings could impart unique mechanical and electronic properties to these materials, opening up new avenues for technological applications.

From an environmental perspective, researchers have been examining the degradation pathways of compound CAS No 2228483-based substances to assess their potential impact on ecosystems. Initial findings suggest that this compound undergoes rapid biodegradation under aerobic conditions, which is encouraging from a sustainability standpoint.

In conclusion, CAS No 2228483-based compounds like 1-(1-methylindolyl)cyclopropylcyclopropane amine represent an exciting area of research with diverse applications across multiple disciplines. As our understanding of their chemical properties and biological effects continues to grow, it is likely that these compounds will play an increasingly important role in both academic research and industrial development.